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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This document provides crucial safety
protocols and logistical plans for the use of Dulcite-13C-3, a stable isotope-labeled sugar
alcohol.

Chemical Identifier:
e Name: Dulcite-13C-3 (Galactitol-13C-3)
o CAS Number: 608-66-2 (unlabeled)

e Chemical Formula: CeH140s6

Hazard Identification and Classification

Dulcitol, the unlabeled form of Dulcite-13C-3, is not classified as a hazardous substance
according to available Safety Data Sheets (SDS).[1][2] However, it is crucial to handle all
chemicals with appropriate laboratory practices. The stable isotope 13C is not radioactive and
does not pose a radiation hazard.[3][4]

Potential Hazards:
o May cause mild eye irritation upon direct contact.[2]

 Ingestion of large quantities may lead to gastrointestinal discomfort.[2]
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» Dust inhalation may cause respiratory tract irritation.[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any specific experimental procedure. The following

table summarizes the recommended PPE for handling Dulcite-13C-3 in a laboratory setting.

Body Part Recommended Protection Specifications
E Safety glasses with side Must be worn at all times in the
es
Y shields or goggles laboratory.
Inspect for tears or holes
Hand Disposable nitrile or latex before use. Change gloves
ands
gloves frequently and when
contaminated.
Body Laboratory coat Should be fully buttoned.

Respiratory

Not generally required for
small quantities. Use a dust
mask or work in a ventilated

hood if generating dust.

A NIOSH-approved respirator
may be necessary for large-
scale operations or if dust

cannot be controlled.

Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of Dulcite-13C-3 and

ensure a safe laboratory environment.

Handling:

Avoid generating dust.[2]

Use in a well-ventilated area.[1][2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in the laboratory.[2]

Storage:

Store in a tightly sealed container.[2]

Keep in a cool, dry place.[1][2]

Recommended storage temperature: 15-25°C.[1]

Store away from strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, follow these first aid procedures.

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact i ) ) o

eyelids occasionally. Seek medical attention if

irritation persists.[2][5]

Remove contaminated clothing. Wash skin with
Skin Contact soap and water. Seek medical attention if

irritation develops.[2][5]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[5]

Do NOT induce vomiting. Give large amounts of
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Disposal Plan

Dulcite-13C-3 is a stable isotope-labeled compound and is not radioactive.[3][4] Therefore, its
disposal should be based on the chemical properties of dulcitol, which is not considered
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hazardous waste.
Disposal Guidelines:

o Solid Waste: Dispose of in the regular laboratory solid waste stream, unless mixed with
hazardous materials.

» Liquid Waste (Solutions): Aqueous solutions can typically be disposed of down the drain with
copious amounts of water, in accordance with local regulations. Check with your institution's
environmental health and safety (EHS) office for specific guidelines.

e Contaminated Materials: Gloves, lab coats, and other materials contaminated with Dulcite-
13C-3 can be disposed of as regular laboratory waste, provided they are not contaminated
with other hazardous substances.

The following diagram illustrates the workflow for the safe handling and disposal of Dulcite-
13C-3.
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Caption: Workflow for Safe Handling and Disposal of Dulcite-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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